Isopropyl ether
Isopropyl ether
Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air.
Brand Name:
Vulcanchem
CAS No.:
108-20-3
VCID:
VC0094823
InChI:
InChI=1S/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H3
SMILES:
CC(C)OC(C)C
Molecular Formula:
C6H14O
(CH3)2CHOCH(CH3)2
C6H14O
(CH3)2CHOCH(CH3)2
C6H14O
Molecular Weight:
102.17 g/mol
Isopropyl ether
CAS No.: 108-20-3
Main Products
VCID: VC0094823
Molecular Formula: C6H14O
(CH3)2CHOCH(CH3)2
C6H14O
Molecular Weight: 102.17 g/mol
CAS No. | 108-20-3 |
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Product Name | Isopropyl ether |
Molecular Formula | C6H14O (CH3)2CHOCH(CH3)2 C6H14O |
Molecular Weight | 102.17 g/mol |
IUPAC Name | 2-propan-2-yloxypropane |
Standard InChI | InChI=1S/C6H14O/c1-5(2)7-6(3)4/h5-6H,1-4H3 |
Standard InChIKey | ZAFNJMIOTHYJRJ-UHFFFAOYSA-N |
Impurities | COMMERCIAL VARIETY MAY CONTAIN APPROX 3% OF ISOPROPYL ALC, LESS THAN 0.01% OF SULFUR & LESS THAN 0.04% OF PEROXIDE. The dehydration of isopropyl alcohol with sulfuric acid produces propylene as an impurity in the production of isopropyl ether. The amounts of propylene by-product will vary with type of catalyst and reaction conditions. Isopropyl ether autooxidizes to form peroxides and hydroperoxides at 20 °C with UV radiation or in the presence of a photosensitizer, eg, benzophenone |
SMILES | CC(C)OC(C)C |
Canonical SMILES | CC(C)OC(C)C |
Boiling Point | 156 °F at 760 mm Hg (USCG, 1999) 68.5 °C 69 °C 154°F |
Colorform | Colorless volatile liquid Colorless liquid. Colorless liquid |
Density | 0.724 at 68 °F (USCG, 1999) 0.7258 @ 20 °C/4 °C Relative density (water = 1): 0.7 0.73 |
Flash Point | -18 °F (USCG, 1999) -18 °F (-28 °C) (closed cup) -28 °C -18°F |
Melting Point | -123 °F (USCG, 1999) -86.8 °C -60 °C -123°F -76°F |
Physical Description | Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air. GasVapor; Liquid COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. Colorless liquid with a sharp, sweet, ether-like odor. |
Description | Diisopropyl ether appears as a clear colorless liquid with an ethereal odor. Flash point -18°F. Less dense than water. Vapors heavier than air. |
Shelf Life | Keeping ethers from becoming anhydrous plus the addition of antioxidants will help reduce this explosion hazard. |
Solubility | 0.2 % (NIOSH, 2016) Sol of commercial grade in water, 1.71% @ 19 °C; miscible with most organic solvents. Sol in acetone; miscible in ethyl alcohol, ethyl ether MISCIBLE WITH MOST ORG SOLVENTS Water solubility = 8,800 mg/l @ 20 °C Soluble in oxygenated solvents Solubility in water: poor 0.2% |
Synonyms | diisopropyl ether isopropyl ethe |
Vapor Density | 3.5 (air= 1) Relative vapor density (air = 1): 3.5 |
Vapor Pressure | 119 mm Hg (NIOSH, 2016) 149.00 mmHg 149 mm Hg @ 25 °C /from experimentally derived coefficients/ Vapor pressure, kPa at 20 °C: 15.9 119 mmHg |
PubChem Compound | 7914 |
Last Modified | Nov 11 2021 |
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